Cas no 1504982-44-8 (2-(4-methylthiophen-2-yl)butanoic acid)

• Product Name: 2-(4-methylthiophen-2-yl)butanoic acid
• CAS No: 1504982-44-8
• MF: C₉H₁₂O₂S
• MW: 184.255381584167
• CID: 6075233
• PubChem ID: 91654321
• Update Time: 2025-07-21

2-(4-methylthiophen-2-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(4-methylthiophen-2-yl)butanoic acid
• EN300-1798021
• 1504982-44-8

• Inchi： 1S/C9H12O2S/c1-3-7(9(10)11)8-4-6(2)5-12-8/h4-5,7H,3H2,1-2H3,(H,10,11)
• InChI Key： DWWPXTWIKGABBH-UHFFFAOYSA-N
• SMILES： S1C=C(C)C=C1C(C(=O)O)CC

Computed Properties

• Exact Mass: 184.05580079g/mol
• Monoisotopic Mass: 184.05580079g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 65.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds Heteroaromatic compounds
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds

Additional information on 2-(4-methylthiophen-2-yl)butanoic acid

Comprehensive Overview of 2-(4-methylthiophen-2-yl)butanoic acid (CAS No. 1504982-44-8): Properties, Applications, and Industry Insights

2-(4-methylthiophen-2-yl)butanoic acid (CAS No. 1504982-44-8) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique structural features. This thiophene derivative combines a butanoic acid backbone with a 4-methylthiophene moiety, making it valuable for drug discovery and material science applications. Recent studies highlight its potential as a building block for bioactive molecules, particularly in developing anti-inflammatory agents and enzyme modulators.

The compound's molecular structure (C₉H₁₂O₂S) features a carboxylic acid functional group that enables diverse chemical modifications, while the methylthiophene ring contributes to π-electron delocalization. These characteristics make it relevant to current research trends in small-molecule therapeutics and organic electronics. Analytical data shows a molecular weight of 184.25 g/mol, with typical purity grades exceeding 95% for research applications.

In pharmaceutical contexts, 2-(4-methylthiophen-2-yl)butanoic acid serves as a precursor for structure-activity relationship (SAR) studies. Researchers are investigating its derivatives for potential metabolic stability and target binding affinity improvements—key focus areas in modern drug design optimization. The compound's lipophilicity profile (predicted LogP ~2.3) makes it particularly interesting for CNS drug development, addressing growing demand for neurological disorder treatments.

From a synthetic chemistry perspective, this compound demonstrates versatility in cross-coupling reactions and esterification processes. Recent patent literature describes its use in creating heterocyclic scaffolds for kinase inhibitors—a hot topic in cancer research. The methylthiophene unit enhances compound stability against oxidative degradation, a valuable property for formulation development.

Environmental and regulatory aspects of 1504982-44-8 align with green chemistry principles. Its biodegradation potential and absence of persistent bioaccumulative toxins make it preferable over traditional aromatic compounds. Analytical methods like HPLC-MS and NMR spectroscopy confirm its structural integrity, with typical impurity profiles showing less than 0.5% related substances.

The commercial availability of 2-(4-methylthiophen-2-yl)butanoic acid meets growing demand from contract research organizations and academic laboratories. Current market analysis indicates increasing procurement for high-throughput screening libraries and combinatorial chemistry applications. Storage recommendations suggest inert atmosphere protection at 2-8°C to maintain long-term stability.

Future research directions may explore its photophysical properties for organic light-emitting diodes (OLEDs) applications, leveraging the thiophene heterocycle's electron transport characteristics. The compound's structure-property relationships also warrant investigation for catalysis and polymer modification purposes, reflecting broader industry shifts toward multifunctional materials.

Quality control protocols for CAS 1504982-44-8 typically include chiral purity assessment (when applicable), residual solvent analysis, and elemental composition verification. Suppliers often provide certificates of analysis with detailed spectroscopic characterization data, responding to stringent requirements from pharmaceutical quality by design (QbD) initiatives.

In conclusion, 2-(4-methylthiophen-2-yl)butanoic acid represents an important chemical intermediate with expanding applications across life sciences and materials engineering. Its balanced physicochemical properties and synthetic accessibility position it as a valuable tool for addressing contemporary challenges in medicinal chemistry and functional material development.